Cas no 352435-32-6 (N-(2-Chloro-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide)

• Product Name: N-(2-Chloro-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide
• CAS No: 352435-32-6
• MF: C₂₆H₁₈ClN₃OS
• MW: 455.958623409271
• CID: 3068756
• PubChem ID: 1725368
• Update Time: 2025-05-25

N-(2-Chloro-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloro-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide
• N-(2-chlorophenyl)-2-(3-cyano-4,6-diphenylpyridin-2-yl)sulfanylacetamide
• 352435-32-6
• AKOS000564472
• N-(2-chlorophenyl)-2-[(3-cyano-4,6-diphenyl-2-pyridinyl)sulfanyl]acetamide
• AG-690/12473033
• N-(2-Chlorophenyl)-2-((3-cyano-4,6-diphenylpyridin-2-yl)thio)acetamide

• MDL： MFCD01326200
• Inchi： 1S/C26H18ClN3OS/c27-22-13-7-8-14-23(22)29-25(31)17-32-26-21(16-28)20(18-9-3-1-4-10-18)15-24(30-26)19-11-5-2-6-12-19/h1-15H,17H2,(H,29,31)
• InChI Key： LSUAUGWTOXEBTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CSC1=C(C#N)C(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 455.0859111Da
• Monoisotopic Mass: 455.0859111Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 91.1Ų

Additional information on N-(2-Chloro-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide

N-(2-Chloro-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide: A Comprehensive Overview

The compound with CAS number 352435-32-6, known as N-(2-Chloro-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorophenyl group, a cyano-substituted pyridine ring, and an acetamide moiety. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure suggests that it may possess bioactivity due to the presence of electron-withdrawing groups like the cyano group and the sulfanyl group, which can influence the molecule's reactivity and selectivity. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, which are critical in disease pathways such as cancer and neurodegenerative disorders.

The synthesis of N-(2-Chloro-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridine ring system, the introduction of substituents at specific positions, and the coupling reaction to form the acetamide linkage. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of pharmacokinetics, this compound has shown favorable properties in preliminary studies. Its lipophilicity, determined by logP values, suggests that it may have good absorption across biological membranes. Additionally, its metabolic stability has been assessed using in vitro assays, indicating that it may have a reasonable half-life in vivo. These characteristics are essential for a drug candidate to exhibit efficacy without causing toxicity or rapid elimination from the body.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with key proteins involved in disease states. For instance, simulations suggest that the molecule could inhibit certain kinases by occupying their active sites through hydrogen bonding and hydrophobic interactions. Such findings underscore its potential as a lead compound in drug development programs.

Moreover, recent advancements in green chemistry have led to environmentally friendly methods for synthesizing this compound. By utilizing renewable feedstocks and minimizing waste generation during the synthesis process, researchers are aligning with sustainability goals while maintaining high standards of product quality.

In conclusion, N-(2-Chloro-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with emerging insights from research studies, positions it as a valuable asset in advancing both academic knowledge and industrial innovations.